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Introduction

2-Methylquinoline-4-carbohydrazide is a heterocyclic organic compound that has garnered
significant attention within the scientific community, particularly in the fields of medicinal
chemistry and drug development. Its rigid quinoline core, substituted with a reactive
carbohydrazide moiety, establishes it as a versatile scaffold for the synthesis of a diverse array
of derivatives. The quinoline ring system is a well-established pharmacophore, present in
numerous FDA-approved drugs, and is known to confer a range of biological activities,
including antimicrobial and anticancer properties.[1][2][3] The hydrazide functional group
serves as a critical linker, enabling the facile introduction of various pharmacologically active
fragments through condensation reactions, leading to the generation of novel molecular entities
with therapeutic potential.

This technical guide provides a comprehensive overview of 2-Methylquinoline-4-
carbohydrazide, detailing its fundamental molecular and physical properties, a validated multi-
step synthesis protocol, and an exploration of its pivotal role as a building block in the
development of new antimicrobial and anticancer agents.
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Molecular and Physicochemical Properties

The fundamental properties of 2-Methylquinoline-4-carbohydrazide are summarized in the

table below. These data are essential for its identification, characterization, and handling in a

laboratory setting.

Property Value Source(s)
Molecular Formula C11H11NsO [41151[6]
Molecular Weight 201.23 g/mol [4]

Monoisotopic Mass

201.09021 Da

[6]

CAS Number 29620-66-4 [4117]
2-methylquinoline-4-

IUPAC Name ] [5]
carbohydrazide

Appearance White solid [8]

Melting Point 175-176 °C [8]

Density (Predicted) 1.253 g/cm3 [5]

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)
C(=O)NN

[5](6]

InChl Key

FECUFBYEIDSVGX-
UHFFFAOYSA-N

[5]16]

Comprehensive Synthesis Methodology

The synthesis of 2-Methylquinoline-4-carbohydrazide is a multi-step process that begins with

the construction of the quinoline core, followed by functional group manipulations. The workflow

diagram below illustrates the overall synthetic strategy.
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Step 1: Pfitzinger Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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